Cas no 922928-65-2 (N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(2-methylphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(2-methylphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 922928-65-2
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 5497886
• Update Time: 2025-10-22

N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(2-methylphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-methyl-3-isoxazolyl)-2-[[6-(2-methylphenyl)-3-pyridazinyl]thio]-
• N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(2-methylphenyl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C17H16N4O2S/c1-11-5-3-4-6-13(11)14-7-8-17(20-19-14)24-10-16(22)18-15-9-12(2)23-21-15/h3-9H,10H2,1-2H3,(H,18,21,22)
• InChI Key： UOKKRMYLQGMLBM-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1=NN=C(C2=CC=CC=C2C)C=C1

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(2-methylphenyl)pyridazin-3-ylsulfanyl}acetamide

N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(2-methylphenyl)pyridazin-3-ylsulfanyl}acetamide

The compound N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(2-methylphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 922928-65-2) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique combination of functional groups, including an oxazole ring, a pyridazine moiety, and a sulfanyl acetamide group. These structural features contribute to its potential as a lead compound in drug discovery.

The oxazole ring in this molecule is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This group is known for its stability and ability to participate in various hydrogen bonding interactions, which can enhance the molecule's bioavailability and binding affinity to target proteins. The 5-methyl substitution on the oxazole ring further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic profile.

The pyridazine moiety is another critical component of this compound. Pyridazine is a six-membered aromatic ring with two adjacent nitrogen atoms, providing electron-withdrawing effects that can enhance the reactivity of the molecule. The 6-(2-methylphenyl) substitution on the pyridazine ring introduces steric bulk and additional hydrophobicity, which may play a role in optimizing the molecule's solubility and permeability.

The sulfanyl acetamide group serves as a versatile functional group that can act as both a hydrogen bond donor and acceptor. This group is particularly important for its ability to form strong interactions with target enzymes or receptors, making it a valuable feature in drug design. Recent studies have shown that sulfanyl-containing compounds exhibit promising anti-inflammatory and anticancer activities, suggesting that this compound may have similar therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule exhibits high binding affinity towards several key therapeutic targets, including kinases and proteases. Furthermore, experimental assays have demonstrated that this compound possesses potent inhibitory activity against enzymes involved in inflammation and cancer progression.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis strategy typically begins with the preparation of the oxazole derivative, followed by the introduction of the pyridazine moiety via Suzuki coupling or other cross-coupling reactions. Finally, the sulfanyl acetamide group is introduced through nucleophilic substitution or amide bond formation.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. Researchers have explored the use of this molecule as a prodrug or as part of a nanocarrier system to enhance its delivery to specific tissues or cells. Preliminary results indicate that this approach could significantly improve the efficacy and reduce the toxicity of therapeutic agents based on this compound.

In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(2-methylphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 922928-65-2) represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structural features, combined with recent advances in computational and experimental techniques, make it an attractive candidate for further research and development in drug discovery.